Cas no 1337099-41-8 (3-(3-fluoro-4-nitrophenyl)methylpiperidine)

• Product Name: 3-(3-fluoro-4-nitrophenyl)methylpiperidine
• CAS No: 1337099-41-8
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5895007
• PubChem ID: 165864617
• Update Time: 2025-10-22

3-(3-fluoro-4-nitrophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-nitrophenyl)methylpiperidine
• EN300-1805722
• 3-[(3-fluoro-4-nitrophenyl)methyl]piperidine
• 1337099-41-8

• Inchi： 1S/C12H15FN2O2/c13-11-7-9(3-4-12(11)15(16)17)6-10-2-1-5-14-8-10/h3-4,7,10,14H,1-2,5-6,8H2
• InChI Key： KIAVFJHEYYOVIX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1CNCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(3-fluoro-4-nitrophenyl)methylpiperidine

Introduction to 3-(3-Fluoro-4-nitrophenyl)methylpiperidine (CAS No. 1337099-41-8)

3-(3-Fluoro-4-nitrophenyl)methylpiperidine (CAS No. 1337099-41-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a substituted phenyl group. The presence of a fluorine atom and a nitro group on the phenyl ring imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The piperidine moiety is a common structural element in many biologically active compounds, often contributing to the overall pharmacological profile. In the case of 3-(3-fluoro-4-nitrophenyl)methylpiperidine, the piperidine ring provides a flexible backbone that can interact with biological targets through hydrogen bonding and hydrophobic interactions. The fluorine atom, known for its strong electron-withdrawing effect, can influence the compound's lipophilicity and metabolic stability, while the nitro group can serve as an electron-withdrawing substituent, affecting the compound's reactivity and binding affinity.

Recent studies have explored the potential of 3-(3-fluoro-4-nitrophenyl)methylpiperidine in various therapeutic areas. One notable application is in the development of neurological disorders treatments. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability to fine-tune these neurotransmitter systems makes 3-(3-fluoro-4-nitrophenyl)methylpiperidine an attractive lead compound for further optimization.

In addition to its potential in neurological disorders, 3-(3-fluoro-4-nitrophenyl)methylpiperidine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, involve dysregulated immune responses that can be targeted by small molecules like this compound. Preclinical studies have demonstrated that 3-(3-fluoro-4-nitrophenyl)methylpiperidine can inhibit key inflammatory pathways, including the production of pro-inflammatory cytokines and the activation of immune cells.

The pharmacokinetic properties of 3-(3-fluoro-4-nitrophenyl)methylpiperidine have also been studied extensively. Its lipophilic nature allows for good absorption and distribution in biological systems, while the presence of functional groups like the fluorine and nitro groups can influence its metabolism and excretion. These properties are crucial for optimizing drug delivery and ensuring therapeutic efficacy.

Safety and toxicity assessments are essential components of drug development, and 3-(3-fluoro-4-nitrophenyl)methylpiperidine has undergone rigorous testing in this regard. Preclinical studies have shown that it exhibits a favorable safety profile at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-(3-fluoro-4-nitrophenyl)methylpiperidine (CAS No. 1337099-41-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and potential therapeutic uses of this compound will emerge, paving the way for innovative treatments in various medical fields.